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Compound of Interest

Compound Name: 3-Chloroanisole

Cat. No.: B146291 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 3-Chloroanisole waste.

Frequently Asked Questions (FAQs)
Q1: What is 3-Chloroanisole and what are its primary hazards?

3-Chloroanisole, also known as 1-chloro-3-methoxybenzene, is a halogenated aromatic

organic compound.[1][2] It is a combustible liquid and may cause skin and serious eye

irritation.[3] Ingestion and inhalation may be harmful.[3][4]

Q2: What personal protective equipment (PPE) should I wear when handling 3-Chloroanisole?

To minimize exposure, the following PPE is required:

Eye Protection: Chemical safety goggles or a face shield.[4][5][6]

Hand Protection: Nitrile rubber gloves with a minimum thickness of 0.11 mm.[7]

Body Protection: A standard laboratory coat to protect skin and personal clothing.[4][6][7]

Respiratory Protection: Work should be conducted in a well-ventilated area or a chemical

fume hood to avoid inhalation of vapors.[4][6][7]

Q3: How should I store 3-Chloroanisole?
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Store 3-Chloroanisole in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]

[6] Keep it away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents.[5][6]

Q4: What is the proper procedure for disposing of 3-Chloroanisole waste?

3-Chloroanisole waste is classified as halogenated organic waste.[8][9] It must be segregated

from non-halogenated waste streams and collected in a designated, properly labeled, and

sealed hazardous waste container.[7][9][10] Halogenated organic wastes are typically disposed

of via incineration by a licensed hazardous waste disposal facility.[8][9] Under no

circumstances should 3-Chloroanisole waste be disposed of down the drain or in regular

trash.[8][10]

Q5: Can I mix 3-Chloroanisole waste with other organic solvents?

You can mix 3-Chloroanisole with other common halogenated solvents in a designated

"halogenated waste" container.[10] However, do not mix it with non-halogenated solvents, as

this will contaminate the entire mixture, which must then be treated as halogenated waste,

increasing disposal costs.[8][10] Also, avoid mixing with incompatible materials like strong acids

or bases.[7]
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Issue Potential Cause Solution

Accidental Spill
Improper handling, container

failure

1. Evacuate the immediate

area if the spill is large. 2. Alert

colleagues and your

institution's Environmental

Health and Safety (EHS)

department. 3. For small spills,

absorb the material with an

inert absorbent (e.g.,

vermiculite, sand). 4. Scoop

the absorbed material into a

labeled, sealed waste

container. 5. Decontaminate

the area with a suitable

solvent, followed by soap and

water. 6. Dispose of all

contaminated materials as

hazardous waste.[4][6][11]

Skin or Eye Contact
Inadequate PPE, accidental

splash

Skin Contact: Immediately

flush the affected area with

plenty of water for at least 15

minutes and remove

contaminated clothing. Seek

medical attention.[4][6] Eye

Contact: Immediately flush

eyes with plenty of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids. Seek immediate

medical attention.[4][6]

Inhalation of Vapors
Inadequate ventilation, working

outside a fume hood

1. Move the affected person to

fresh air immediately. 2. If

breathing is difficult, provide

oxygen. 3. Seek medical

attention.[4][6]
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Waste Container is Full Routine accumulation of waste

1. Securely close the

container. 2. Ensure the

container is properly labeled

with its contents. 3. Store the

full container in a designated

satellite accumulation area. 4.

Request a pickup from your

institution's hazardous waste

management service.

Data Presentation
Physical and Chemical Properties of 3-Chloroanisole

Property Value

Molecular Formula C₇H₇ClO[1][3]

Molecular Weight 142.58 g/mol [1][3]

Appearance Colorless to pale yellow liquid[1][4]

Boiling Point 193-196 °C[12]

Flash Point 73 °C (163.4 °F) - closed cup[4][6][12]

Density 1.164 g/mL at 25 °C[12]

Solubility
Soluble in organic solvents like ethanol and

ether; slightly soluble in water[1][2]

Experimental Protocols
Protocol for Segregation and Collection of 3-Chloroanisole Waste

Container Selection: Obtain a designated and properly labeled hazardous waste container

for "Halogenated Organic Waste" from your institution's EHS department. Ensure the

container is made of a compatible material (e.g., glass or polyethylene) and has a secure

screw-top cap.[8][10]
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Labeling: Before adding any waste, ensure the container is clearly labeled with "Hazardous

Waste," "Halogenated Organic Solvents," and the specific chemical name "3-
Chloroanisole."[10] List all other components of the waste stream if it is a mixture.

Waste Addition: In a designated satellite accumulation area, preferably within a fume hood,

carefully pour the 3-Chloroanisole waste into the container. Avoid splashing.

Closure: Securely close the container cap immediately after adding waste to prevent the

release of vapors.[10]

Segregation: Store the halogenated waste container separately from non-halogenated

waste, acids, bases, and other incompatible materials.[7][8][9]

Full Container: Once the container is full, move it to the designated main hazardous waste

storage area and arrange for pickup by your institution's waste disposal service.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Chloroanisole waste.
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Caption: Decision logic for responding to a 3-Chloroanisole spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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